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Tumor recurrence and metastasis are important causes of death in breast cancer patients after surgery. However, the nanomedicines are often difficult to accumulate and retain in residual microtumors because the surgery disrupts the original network of blood vessels in the solid tumor, which is a crucial factor leading to tumor recurrence and metastasis after surgery. Herein, an engineered artificial nanoplatelet (MOAP) was established by loading antigen protein ovalbumin (OVA) and PD-L1 inhibitor (aptamer-PD-L1) on MnOx nanoflowers and further coating with platelet membrane. MOAP can mimic platelets to participate in the coagulation process, target thrombus at the residual tumor site, and release OVA and Apt-PD-L1 under 808 nm laser irradiation to block immune checkpoint inhibition and prevent immune escape. Moreover, MnOx alleviated hypoxia, promoted the polarization of tumor-associated macrophages from M2 to M1 phenotype, and significantly reversed the tumor immunosuppressive microenvironment, thus enhancing the infiltration of cytotoxic T lymphocytes at the tumor site. In vivo experiments revealed that pre-surgery or post-surgery treatment of artificial platelets had a good anti-tumor effect, and inhibited tumor recurrence and lung metastasis after surgery, which demonstrated that MOAP is a suitable system for the treatment of post-surgery tumors.

Preventing plant loss and improving their health status are essential for agricultural industry. Correspondingly, the deprivation of plants severely impacts our ecological system. As such, global efforts have been intensely made to promote the development of advanced sensing and treatment platforms to forestall plant loss. Existing technologies mainly encounter a number of challenges in providing results in a non-invasive, rapid turnaround, and affordable fashions. Accordingly, notable progressions in innovative approaches—particularly biosensing and delivery platforms, are vastly required for agriculture realm. In this regard, microneedles have emerged as a pivotal technological tool that plays multifaceted roles in biosensing and delivery systems, with attention of growing towards agriculture. Simply put, microneedles offer several advantages over conventional methods for being less invasive, rapid, and highly precise. In this review, recent advancements in microneedle technologies including their implementations in agriculture are highlighted coherently. In particular, extracting DNA from plant leaves and expressing transient genes using microneedles are elaborated in details. Microneedle-based sensing platforms for detecting essential compounds and secondary metabolites are discussed as well. Recent advances focusing the delivery of agrochemicals and nanotherapeutics via microneedles are elaborated. By this means, this review aims to bridge the existing gaps between microneedles and agriculture precisely.

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Photothermal catalysis is an innovative approach that integrates photochemical and thermocatalytic processes to enable an efficient use of full-spectrum sunlight in catalyzing various chemical reactions for energy conversion and environmental governance. This approach has demonstrated competitive performance and energy efficiency compared to conventional techniques, making it suitable for large-scale applications. In this review, we will comprehensively examine the fundamentals and classification of photothermal catalysis and discuss detailed design principles of various types of photothermal catalysts, focusing on enhancing solar light absorption, improving internal electric field for more energetic hot carriers (EHC) and localized thermal energy (LTE), interfacial engineering for robust and directed EHC transferring, and regulating EHC and LTE for continuous 24/7 operation. We will also report photothermal catalysis in a diverse range of chemical reactions. Moreover, we will introduce the latest technologies for synthesizing robust photothermal catalysts and advanced solar concentrators for pilot testing in the production of solar fuels at scale. Finally, the future opportunities and challenges of the promising but fledging field will be discussed, which is expected to transform conventional chemical industries into a clean and sustainable manner.

Phosphorescence and thermally activated delayed-fluorescence (TADF) devices have been developed as highly efficient organic light-emitting diodes (OLEDs). However, they suffer from short device lifetimes despite having high external quantum efficiencies. Therefore, it is essential to overcome lifetime hurdles in phosphorescent and TADF OLEDs based on a deep understanding of their degradation mechanisms. In this work, detailed degradation processes of phosphorescent and TADF OLEDs are compared from the viewpoint of material and device degradation. In the case of phosphors, stabilization of the chemical bond between the heavy metal and the ligand is key to chemical stability. To chemically stabilize TADF emitters, increasing bond dissociation energy between nitrogen of donor and the p-linker or acceptor is of importance. Considering the device degradation mechanisms, triplet–triplet and triplet–polaron annihilation are critical to device lifetime in both phosphorescent and TADF OLEDs, with singlet–triplet annihilation further degrading TADF OLED device lifetimes. Several device approaches have been used to address degradation processes, and device lifetimes of phosphorescent and TADF OLEDs have recently been dramatically improved. Potential solutions and future prospects for high-efficiency and long-lifetime OLEDs are proposed in this review.

Metallic materials have been used as antibacterial agents since antiquity. Gallium (Ga), an abiogenic metal, has shown pharmaceutical effects in developing unconventional anticancer and antibacterial drugs. Recent advances have disclosed the potential of Ga-based materials in creating bactericidal medicine (GaBM) that is safe, efficacious, multifunctional, and even smart, showing promising results both in the lab research and in clinical trials. Here, we describe the chemical and toxicological principles underlying the antibacterial activity of various types of GaBM, including ions, colloids, and composites, and discuss their in vitro and in vivo performances in different disease models. We expect that GaBM is rapidly advancing towards broad-spectrum antimicrobial medicine in combating bacterial pathogens, fungi, and viruses, and other microorganisms; interdisciplinary research is on the way to improve molecular levelled understanding of GaBM and facilitate its future collaborations with drug discovery, nanotechnology, and precision medicine. Our study offers a comprehensive guidebook for the design, fabrication, and implementation of GaBM, which could benefit a wide range of communities including chemists, material chemists, and drug engineers working on developing next-generation antimicrobial materials, medications, and devices.

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Eutectic-gallium-indium particle (EGaIn*) is considered one of the promising conducting materials for soft electronics due to its enhanced stability compare to bulk EGaIn and constant conductance under strain. However, its practical implementation has thus far been limited due to the challenges of achieving initial electrical conductivity and the incompatibility with well-developed fabrication strategies. Here, we report materials and manufacturing methods that allow large-area multi-layered patterning of ‘polystyrene sulfonate (PSS)-attached EGaIn* (EGaIn*:PSS)’ thin-film with the conventional cleanroom process. PSS enhances the stability of EGaIn*, which allow uniform thin-film coating and photographic lift-off at a wafer-scale down to 10 μm features of varying thicknesses. Using dimethyl sulfoxide as the solvent during lift-off induces cohesion between EGaIn*:PSS, resulting in initial electrical conductivity without an additional activation process. Demonstrations of stretchable display, multilayer pressure sensing systems, and soft artificial finger validate the versatility and reliability of this manufacturing strategy for soft electronics.